Cas no 1252479-89-2 (Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate)

• Product Name: Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate
• CAS No: 1252479-89-2
• MF: C₁₆H₁₈ClN₃O₃
• MW: 335.785422801971
• CID: 6063888
• PubChem ID: 51121677
• Update Time: 2025-10-28

Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26686297
• AKOS034556982
• methyl 5-chloro-2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]benzoate
• 1252479-89-2
• methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate
• Z739601334
• Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate

• Inchi： 1S/C16H18ClN3O3/c1-23-15(22)12-8-11(17)4-5-13(12)19-9-14(21)20-16(10-18)6-2-3-7-16/h4-5,8,19H,2-3,6-7,9H2,1H3,(H,20,21)
• InChI Key： WMLXAORBICOVGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)NCC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 335.1036691g/mol
• Monoisotopic Mass: 335.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.2Ų

Additional information on Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate

Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate

The compound Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate (CAS No: 1252479-89-2) is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoic acid esters, with a methyl group attached to the carboxylic acid moiety. The presence of a chlorine atom at the 5-position of the benzene ring introduces electronic effects that can influence the compound's reactivity and biological activity.

One of the most notable features of this compound is its amino group, which is substituted with a cyanocyclopentyl carbamoyl methyl group. This substitution pattern suggests potential applications in drug design, particularly in the development of bioactive molecules. Recent studies have highlighted the importance of such substitutions in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy.

Research into Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate has focused on its potential as a precursor for more complex molecules or as an intermediate in synthetic pathways. For instance, its ability to undergo various nucleophilic and electrophilic reactions makes it a valuable building block in organic synthesis. The cyclopentyl ring, substituted with a cyano group, adds rigidity to the molecule, which can be advantageous in stabilizing certain conformations required for biological activity.

From a medicinal chemistry perspective, this compound's structure aligns with current trends toward designing molecules with enhanced bioavailability and target specificity. The combination of electron-withdrawing groups (like chlorine and cyano) and electron-donating groups (like amino and methoxy) creates a balance that can optimize interactions with biological targets, such as enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases or proteases, making it a promising candidate for further exploration in disease-specific therapies.

In terms of synthesis, this compound can be prepared through multi-step reactions involving nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis or continuous flow techniques has been reported to enhance reaction efficiency and yield high-purity products. Such methodologies are increasingly adopted in modern organic synthesis to meet the demands of high-throughput screening in drug discovery.

The environmental impact and sustainability aspects of this compound are also under scrutiny. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms, which are essential considerations for its safe handling and disposal. Green chemistry principles are being integrated into its synthesis pathways to minimize waste and reduce energy consumption.

In conclusion, Methyl 5-chloro-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzoate represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing scientific understanding and developing innovative solutions in medicine and materials science.